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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086

7-Thiabicyclo[4.1.0]heptane: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
7-thiabicyclo[4.1.0]heptane, also known as cyclohexene sulfide or 1,2-epithiocyclohexane.
This document consolidates key data, details experimental protocols for its synthesis, and
explores its chemical reactivity, offering a valuable resource for professionals in research,
chemical synthesis, and drug development.

Core Physical and Chemical Properties

7-Thiabicyclo[4.1.0]heptane is a bicyclic organosulfur compound with a thiirane (episulfide) ring
fused to a cyclohexane ring. Its properties are summarized in the tables below.

General and Physical Properties
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Property Value Source(s)

Molecular Formula CeH10S [1112]

Molecular Weight 114.21 g/mol [1]12]

Appearance Clear, colorless liquid [3]

Odor Stench [3]

Density 0.941 g/cm3 [1]

N ) 55-58 °C at 12 mmHg71.5—

Boiling Point [11[4]
73.5 °C at 21 mmHg

Refractive Index (n2°/D) 1.527 (lit.) [1]

Flash Point 50 °C [3]

Vapor Density 3.94 [3]

Chemical ldentifiers

Identifier Type Identifier Source(s)

CAS Number 286-28-2 [2]

IUPAC Name 7-thiabicyclo[4.1.0]heptane
Cyclohexene sulfide, 1,2-
Epithiocyclohexane,

Synonyms o [2][4]
Cyclohexene episulfide, 1,2-
Cyclohexylene sulfide
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Synthesis of 7-Thiabicyclo[4.1.0]heptane

Several methods for the synthesis of 7-thiabicyclo[4.1.0]heptane have been reported. Two

detailed experimental protocols are provided below.
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Method 1: From Cyclohexene Oxide and Potassium
Thiocyanate

This is a widely cited and effective method for the preparation of 7-thiabicyclo[4.1.0]heptane.[4]
Experimental Protocol:

o Preparation of the Reaction Mixture: A solution of 121 g (1.25 moles) of potassium
thiocyanate in 100 ml of water and 75 ml of 95% ethanol is prepared. To this solution,
approximately half of a 98 g (1 mole) sample of cyclohexene oxide is added. The mixture is
allowed to stand for 3-4 hours, during which a slight temperature increase of about 5°C may
be observed.[4]

e Reaction: The clear solution is then transferred to a 1-liter flask equipped with a mechanical
stirrer. The remaining portion of cyclohexene oxide is added, and the resulting solution is
stirred vigorously at room temperature for 36 hours.[4]

o Work-up and Extraction: The supernatant and aqueous phase are decanted from the
precipitated potassium cyanate into a 1-liter separatory funnel. The precipitate is rinsed with
50 ml of ether, which is then added to the separatory funnel to extract the product. The ether
extract is washed twice with 50-ml portions of saturated sodium chloride solution and
subsequently dried over anhydrous sodium sulfate.[4]

 Purification: The excess ether is removed on a steam bath. The residual liquid is then
distilled under reduced pressure through an 18-inch Vigreux column while cooling the
distillate in ice. The main fraction, boiling at 71.5-73.5 °C / 21 mmHg, is collected. A fore-run
may be redistilled to yield more product. The total yield of cyclohexene sulfide is typically
between 81.5-83.5 g (71-73%).[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://orgsyn.org/demo.aspx?prep=CV4P0232
https://orgsyn.org/demo.aspx?prep=CV4P0232
https://orgsyn.org/demo.aspx?prep=CV4P0232
https://orgsyn.org/demo.aspx?prep=CV4P0232
https://www.benchchem.com/product/b1347086?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV4P0232
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexene Oxide

Potassium Thiocyanate (KSCN)
in H20/Ethanol

2. Ring Opening

Intermediate Formation

3. Intramolecular
Cyclization (SN2)

< o> >

Click to download full resolution via product page

Elimination

Method 2: SiO2-Catalyzed Reaction of 1,2-
Epoxycyclohexane

This method provides an alternative route to 7-thiabicyclo[4.1.0]heptane.
Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, 1,2-epoxycyclohexane (7-
oxabicyclo[4.1.0]heptane) is reacted with a thioketone in the presence of silica gel (SiOz2) in
anhydrous dichloromethane (CH2Cl2).[5]

Reaction Conditions: The reaction is carried out at room temperature for approximately 27
hours.[5]

Purification: Following the reaction period, the product is purified by column chromatography
on silica gel using a hexane/Et20 (23:1) solvent system. This method has been reported to
yield pure 7-thiabicyclo[4.1.0]heptane.[5]

Chemical Reactivity and Applications
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7-Thiabicyclo[4.1.0]heptane exhibits reactivity characteristic of strained three-membered
heterocyclic rings. A key application is its use as a thiation agent.

Conversion of Oxiranes to Thiiranes

7-Thiabicyclo[4.1.0]heptane can be employed for the conversion of oxiranes into their
corresponding thiiranes. This transformation is of interest in synthetic organic chemistry for the
introduction of sulfur into molecules. The reaction involves the transfer of a sulfur atom from the
thiirane of 7-thiabicyclo[4.1.0]heptane to the oxirane, forming a new thiirane and regenerating

Oxirane (Substrate)

Sulfur Transfer
Transition State

cyclohexene oxide.

New Thiirane Formation Oxide Regeneration

Cyclohexene Oxide
(Byproduct)

Click to download full resolution via product page

Biological Activity and Potential Applications

While extensive research on the biological activity of 7-thiabicyclo[4.1.0]heptane in specific
signaling pathways is limited, some studies suggest potential applications. There are mentions
of its derivatives being investigated for insecticidal properties.[6] The bicyclo[4.1.0]heptane
scaffold is also found in molecules with therapeutic interest, although not specifically with the
thioether at the 7-position being the primary focus. Further research is warranted to fully
elucidate the pharmacological profile and potential for drug development of 7-
thiabicyclo[4.1.0]heptane and its analogues.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 7-
thiabicyclo[4.1.0]heptane. While the raw spectra are not reproduced here, the availability of *H
NMR, 3C NMR, and GC-MS data has been reported in the literature. Key reported 3C NMR
signals in CDCls are at 6 = 37.0, 25.8, and 19.4 ppm.[7]

This guide serves as a foundational resource for researchers and professionals working with 7-
thiabicyclo[4.1.0]heptane. The compiled data and detailed protocols are intended to facilitate
further investigation and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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